1-(2-(dimethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[2-(dimethylamino)ethyl]-3-(furan-2-carbonyl)-4-hydroxy-2-(3-propoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C22H26N2O5/c1-4-12-28-16-8-5-7-15(14-16)19-18(20(25)17-9-6-13-29-17)21(26)22(27)24(19)11-10-23(2)3/h5-9,13-14,19,26H,4,10-12H2,1-3H3
• InChI Key: MZEPEVPXVZUAPS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2C(=C(C(=O)N2CCN(C)C)O)C(=O)C3=CC=CO3
• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol

Description

1-(2-(dimethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H26N2O5 and its molecular weight is 398.459. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Pyrrole and furan derivatives have been synthesized and characterized through various methods, including aldol condensation, to produce compounds such as ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate. These compounds have been analyzed using spectroscopic techniques and computational studies to understand their structural and electronic properties, which are crucial for their potential applications in material science and pharmaceutical chemistry (Singh, Rawat, & Sahu, 2014).

Computational Study

• Computational studies on related compounds, such as ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, have provided insights into their vibrational analysis, hydrogen bonding nature, and electronic properties. Such studies are foundational for developing new materials with desired optical and electronic features, potentially applicable in non-linear optics (NLO) materials (Singh, Rawat, & Sahu, 2014).

Fluorescent Probes

• Novel fluorescent probes based on pyrrole cores containing tertiary amine moieties have been developed for the selective, real-time, and quantitative detection of low levels of carbon dioxide. This research highlights the application of dimethylamino-pyrrole derivatives in environmental monitoring and biomedical fields (Wang et al., 2015).

Heterocyclic Compound Synthesis

• The versatility of pyrrole and furan derivatives is further demonstrated in their use as precursors for synthesizing a wide range of heterocyclic compounds. These synthetic pathways are crucial for pharmaceutical development, showing how structural manipulations can lead to compounds with potential antimicrobial, antitumor, and antioxidant activities (Various Authors).